Cas no 21162-06-1 (Phenyl ethylphosphinate)
Phenyl ethylphosphinate structure
Product Name:Phenyl ethylphosphinate
CAS No:21162-06-1
MF:C8H10O2P
MW:169.137563228607
CID:2094530
PubChem ID:13620612
Update Time:2024-03-01
Phenyl ethylphosphinate Chemical and Physical Properties
Names and Identifiers
-
- Phenyl ethylphosphinate
- FCH2316229
- AX8235666
-
- MDL: MFCD23135577
- Inchi: 1S/C8H10O2P/c1-2-11(9)10-8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+1
- InChI Key: CWBDVMGBEFBMDY-UHFFFAOYSA-N
- SMILES: [P+](CC)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 169.04184156g/mol
- Monoisotopic Mass: 169.04184156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 1.4
Phenyl ethylphosphinate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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